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Compound of Interest

Compound Name: Linagliptin-d4

Cat. No.: B15142624

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of Linagliptin-d4. The information is curated for researchers, scientists, and
professionals involved in drug development and analysis. This document summarizes key
guantitative data in structured tables, outlines detailed experimental protocols, and includes
mandatory visualizations to illustrate relevant biological pathways and analytical workflows.

Core Physical and Chemical Properties

Linagliptin-d4 is the deuterated analog of Linagliptin, a potent and selective dipeptidyl
peptidase-4 (DPP-4) inhibitor.[1] The incorporation of deuterium isotopes makes it a valuable
internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in
biological matrices through mass spectrometry.[2][3]

Identity and Structure
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Property Value Reference

8-[(3R)-3-amino-2,2,6,6-
tetradeuteriopiperidin-1-yl]-7-

IUPAC Name but-2-ynyl-3-methyl-1-[(4- [4]
methylquinazolin-2-
yl)methyl]purine-2,6-dione

Synonyms Bl 1356-d4, ONDERO-d4 [5]
CAS Number 2140263-92-7 [5]
Molecular Formula C25H24D4aNsO2 [6]
Appearance Off-white to light yellow solid [7]

hvsicochemical

Property Value Reference
Molecular Weight 476.57 g/mol [6]
Monoisotopic Mass 476.25862915 Da [4]

) ) 202 - 205 °C (for non-
Melting Point o [8]
deuterated Linagliptin)

Solubility DMSO: 25 mg/mL (52.46 mM) [9]

Storage Temperature 2-8°C (Refrigerator) [10]

Experimental Protocols

Linagliptin-d4 is primarily utilized as an internal standard in quantitative analytical methods.
Below are detailed protocols for its analysis using liquid chromatography coupled with mass
spectrometry, a common application.

Ultra-High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UHPLC-MS/MS) Analysis
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This method is designed for the quantification of Linagliptin in human plasma, using
Linagliptin-d4 as an internal standard.[11]

Sample Preparation (Liquid-Liquid Extraction):

To 300 pL of human plasma, add 50 pL of Linagliptin-d4 internal standard working solution.

Vortex the mixture.

Add 0.4 mL of an extraction buffer (10% v/v ammonia solution in water).

Proceed with liquid-liquid extraction.

Chromatographic Conditions:

e Instrument: UHPLC system coupled to a tandem mass spectrometer.

e Column: Gemini C18 (100 mm x 4.6 mm, 3 um).[11]

» Mobile Phase: 10 mM ammonium formate and methanol (20:80 v/v).[11]

e Flow Rate: 0.5 mL/min.[11]

e Elution Mode: Isocratic.[11]

e Run Time: 3.5 minutes.[11]

Mass Spectrometry Conditions:

¢ lonization Mode: Positive lon Mode.

e Monitoring Mode: Multiple Reaction Monitoring (MRM).

e Precursor to Product lon Transitions:

o Linagliptin: m/z 473.3 - 420.1

o Linagliptin-d4: m/z 477.5 - 424.3[11]
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e lon Source Temperature: 500°C.

e Spray Voltage: 5500 V.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) with UV Detection

This method is suitable for the quantification of Linagliptin in pharmaceutical dosage forms.
While this protocol is for the non-deuterated form, Linagliptin-d4 would exhibit very similar
chromatographic behavior.

Sample Preparation:
e Prepare a standard stock solution of Linagliptin in methanol.

o Further dilute with the mobile phase to achieve the desired concentrations for the calibration
curve.

Chromatographic Conditions:

Instrument: RP-HPLC system with a UV detector.

Column: Symmetry Chromosil C18 (250 x 4.6mm, 5um).[12]

Mobile Phase: Acetonitrile: Water: Methanol (25:50:25 v/v/v).[12]

Flow Rate: 1.0 ml/min.[12]

Detection Wavelength: 238 nm.[12]

Injection Volume: 20 pL.[12]

Signaling Pathway and Analytical Workflow
Visualizations

The following diagrams, created using the DOT language, illustrate the mechanism of action of
Linagliptin and a typical analytical workflow where Linagliptin-d4 is used.
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Mechanism of Action
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Caption: Mechanism of action of Linagliptin as a DPP-4 inhibitor.
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Quantitative Analysis Workflow

Biological Sample
(e.g., Plasma)

l

Spike with
Linagliptin-d4 (Internal Standard)

Sample Preparation
(e.g., Liquid-Liquid Extraction)

UHPLC-MS/MS Analysis

Quantification
(Ratio of Analyte to Internal Standard)

Concentration of Linagliptin

Click to download full resolution via product page

Caption: Typical analytical workflow using Linagliptin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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